Cas no 227456-33-9 (3-Mercapto-2-methyl butanol)

• Product Name: 3-Mercapto-2-methyl butanol
• CAS No: 227456-33-9
• MF: C₅H₁₂OS
• MW: 120.213180541992
• CID: 1079835
• PubChem ID: 22327742
• Update Time: 2025-08-02

3-Mercapto-2-methyl butanol Chemical and Physical Properties

Names and Identifiers

• 3-mercapto-2-methyl-1-butanol
• 2-methyl-3-sulfanylbutan-1-ol
• 1-butanol, 3-mercapto-2-methyl-
• 3-mercapto-2-methylbutanol
• 3-Mercapto-2-methyl butanol

• Inchi： 1S/C5H12OS/c1-3-4(2)5(6)7/h4-7H,3H2,1-2H3
• InChI Key： MRVKDGZLSALAIU-UHFFFAOYSA-N
• SMILES： SC(C(C)CC)O

Computed Properties

• Exact Mass: 120.06096
• Monoisotopic Mass: 120.06088618g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 47.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 21.2Ų

Experimental Properties

• Density: 0.974
• Boiling Point: 190.1°C at 760 mmHg
• Flash Point: 68.8°C
• Refractive Index: 1.472
• PSA: 20.23
• FEMA: 3993 | ERYTHRO AND THREO-3-MERCAPTO-2-METHYLBUTAN-1-OL

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thiols Alkylthiols